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Compound Name: 2-Amino-6-hydroxybenzoic acid

Cat. No.: B1282457 Get Quote

While a chemically defined entity, 2-Amino-6-hydroxybenzoic acid, also known as 6-

aminosalicylic acid or 6-hydroxyanthranilic acid, appears to be a minor and poorly

characterized player in the vast landscape of cellular metabolism. An in-depth review of

available scientific literature reveals a significant scarcity of information regarding its role as a

metabolite, with no well-established biosynthetic or degradation pathways documented. This

technical guide consolidates the limited existing knowledge and highlights the current

understanding of this compound, primarily drawing inferences from related molecules and

analytical documentation.

Chemical Identity and Properties
2-Amino-6-hydroxybenzoic acid is an aromatic organic compound with the chemical formula

C₇H₇NO₃.[1] Its structure consists of a benzene ring substituted with a carboxylic acid group,

an amino group, and a hydroxyl group at positions 1, 2, and 6, respectively. The compound is

documented in chemical databases such as PubChem, with a registered CAS number of 567-

62-4.[1]

While its chemical synthesis and basic properties are known, its natural occurrence in

biological systems is not well-documented. This lack of evidence suggests that if it is a

metabolite, it may be present in very low concentrations, exist transiently as an intermediate, or

be specific to a narrow range of organisms or metabolic conditions that have not yet been

extensively studied.
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Biosynthesis and Metabolism: A Knowledge Gap
Extensive searches for established metabolic pathways involving 2-Amino-6-hydroxybenzoic
acid have not yielded significant results. Unlike its well-studied isomers, such as 3-

hydroxyanthranilic acid (a key intermediate in the kynurenine pathway of tryptophan

metabolism) and 5-aminosalicylic acid (a pharmaceutical agent), the metabolic fate of 2-
Amino-6-hydroxybenzoic acid remains largely unelucidated.[2][3][4][5][6]

It is plausible that 2-Amino-6-hydroxybenzoic acid could be formed through the hydroxylation

of anthranilic acid (2-aminobenzoic acid) at the 6-position. Anthranilic acid itself is a known

intermediate in the biosynthesis of tryptophan.[7][8] However, specific enzymes catalyzing the

6-hydroxylation of anthranilic acid to form 2-Amino-6-hydroxybenzoic acid have not been

identified in the literature.

Similarly, no dedicated degradation pathways for 2-Amino-6-hydroxybenzoic acid have been

described. In microbes, aromatic compounds are often degraded through ring-cleavage

pathways, typically initiated by dioxygenase enzymes.[9] It is conceivable that 2-Amino-6-
hydroxybenzoic acid could be a substrate for such enzymes, but specific studies are lacking.

Potential Role in Xenobiotic Metabolism
One possibility is that 2-Amino-6-hydroxybenzoic acid may arise as a metabolite from the

breakdown of more complex xenobiotic compounds (foreign chemicals not naturally produced

by an organism). The microbial degradation of anthropogenic substances can sometimes lead

to the formation of novel intermediates.[10][11] However, there is currently no direct evidence

in the reviewed literature linking the degradation of specific pollutants or drugs to the formation

of 2-Amino-6-hydroxybenzoic acid. The metabolism of xenobiotic carboxylic acids often

involves conjugation with amino acids, but this process typically detoxifies the xenobiotic for

excretion rather than producing a novel, stable metabolite with a defined biological role.[12][13]

Biological Activity: Inferences and Speculation
While direct studies on the biological activity of 2-Amino-6-hydroxybenzoic acid are scarce,

some inferences can be drawn from related compounds. For instance, various derivatives of

anthranilic acid exhibit a range of biological activities, including anti-inflammatory and analgesic

properties.[14][15] Additionally, 3-hydroxyanthranilic acid has been shown to possess anti-
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inflammatory and neuroprotective roles.[2][5] It is possible that 2-Amino-6-hydroxybenzoic
acid could exhibit similar properties, but this remains speculative without direct experimental

evidence.

Analytical Methodologies
The detection and quantification of aminosalicylic acid isomers in biological matrices are

typically achieved using high-performance liquid chromatography (HPLC) coupled with various

detection methods, such as fluorescence, ultraviolet, or mass spectrometry.[16][17][18][19]

These methods are sensitive and specific for distinguishing between different isomers. While

no methods have been specifically developed and published for the routine analysis of 2-
Amino-6-hydroxybenzoic acid as a metabolite in biological samples—likely due to its

apparent low abundance or absence—the existing methodologies for its isomers could be

adapted for this purpose should a biological system be identified where it is present in

quantifiable amounts.

Experimental Protocols
Given the lack of established metabolic pathways and quantitative data, it is not possible to

provide detailed experimental protocols for the study of 2-Amino-6-hydroxybenzoic acid as a

metabolite. Researchers interested in investigating this compound would need to develop novel

experimental designs, likely starting with:

In vitro enzymatic assays: Using purified enzymes (e.g., hydroxylases, dioxygenases) with

anthranilic acid or related compounds as substrates to test for the formation of 2-Amino-6-
hydroxybenzoic acid.

Microbial degradation studies: Screening microorganisms for their ability to degrade specific

xenobiotics and analyzing the culture broth for the presence of 2-Amino-6-hydroxybenzoic
acid as a metabolic byproduct.

Metabolomic profiling: Utilizing untargeted metabolomics approaches on biological samples

from organisms exposed to specific conditions or compounds to search for the mass-to-

charge ratio corresponding to 2-Amino-6-hydroxybenzoic acid.

Signaling Pathways and Logical Relationships
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Due to the absence of data on its metabolic role, no signaling pathways or established logical

relationships involving 2-Amino-6-hydroxybenzoic acid can be depicted.

Conclusion
In conclusion, 2-Amino-6-hydroxybenzoic acid remains an enigmatic molecule from a

metabolic standpoint. While its chemical structure is known, its significance as a metabolite in

biological systems is not supported by the current body of scientific literature. For researchers,

scientists, and drug development professionals, this represents a significant knowledge gap.

Future research, potentially driven by advances in untargeted metabolomics and the

exploration of microbial metabolic diversity, may yet uncover a role for this compound in the

intricate web of life's chemical reactions. Until then, it remains a molecule of interest primarily

from a chemical synthesis and analytical perspective, rather than a biological one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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